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Abstract
IRL-1620, also known as Sovateltide, is a potent and highly selective endothelin B (ETB)

receptor agonist.[1][2][3] It is a synthetic peptide analogue of endothelin-1.[3][4] In preclinical

and clinical studies, IRL-1620 has shown promise in various therapeutic areas, including

neuroprotection in cerebral ischemia, by promoting neurovascular remodeling, angiogenesis,

and neurogenesis.[5][6][7][8][9][10] Proper preparation of IRL-1620 solutions is critical for

ensuring its stability and efficacy in in vivo experiments. These application notes provide

detailed protocols for the preparation of IRL-1620 solutions for administration in animal models.

Physicochemical Properties of IRL-1620
A summary of the key physicochemical properties of IRL-1620 is presented in Table 1. This

information is essential for accurate solution preparation and dosage calculations.
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Property Value References

Molecular Formula C86H117N17O27 [3][11]

Molecular Weight 1820.95 g/mol [2][3][12]

Appearance
White to off-white

solid/lyophilized powder
[2][11]

Purity ≥95% (HPLC) [11]

Storage (Powder)

-20°C for 1 year or -80°C for 2

years. Store sealed and away

from moisture.

[2][13]

Storage (in Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month.

Should be stored sealed and

away from moisture and light.

[13]

Solubility and Stability
Proper solubilization and awareness of the stability of IRL-1620 are paramount for reproducible

in vivo studies.
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Solvent Solubility Notes References

DMSO
≥ 25 mg/mL (13.73

mM)

Ultrasonic assistance

may be needed. Use

newly opened,

hygroscopic DMSO.

[1][2]

Water

Soluble to 0.70

mg/mL. Another

source suggests 1

mg/mL.

For the 1 mg/mL

concentration, it is

recommended to add

acetonitrile dropwise

to the solution in water

and mix until the

peptide dissolves.

[3][11]

0.9% NaCl (Saline)

Used as a vehicle for

intravenous

administration.

The final

concentration for

injection is typically

much lower than the

stock solution.

[5]

Distilled Water
Used as a vehicle in

some studies.
[12]

Important Considerations:

Stability: IRL-1620 is unstable in solution. It is strongly recommended to prepare solutions

fresh before each experiment.[2][14]

Hygroscopic Nature: The lyophilized powder is hygroscopic.[2] Ensure it is handled in a dry

environment and stored properly.

Experimental Protocols
Preparation of a 1 mg/mL Stock Solution in DMSO
This protocol describes the preparation of a stock solution that can be further diluted for in vivo

administration.
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Materials:

IRL-1620 lyophilized powder

Anhydrous, hygroscopic Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Ultrasonic bath

Procedure:

Allow the IRL-1620 vial to equilibrate to room temperature before opening to prevent

condensation.

Weigh the required amount of IRL-1620 powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve a 1 mg/mL concentration. For example, to

prepare 1 mL of a 1 mg/mL solution, add 1 mL of DMSO to 1 mg of IRL-1620.

Vortex the solution gently for 1-2 minutes to aid dissolution.

If the peptide is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

If not for immediate use, aliquot the stock solution into smaller volumes and store at -80°C

for up to 6 months. Avoid repeated freeze-thaw cycles.

Preparation of Working Solution for Intravenous
Injection in Rodents
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This protocol details the dilution of the DMSO stock solution into a saline-based working

solution for intravenous administration in rats. The example dosage is 5 µg/kg.

Materials:

1 mg/mL IRL-1620 stock solution in DMSO

Sterile 0.9% Sodium Chloride (NaCl) injection solution (saline)

Sterile, pyrogen-free tubes

Calibrated micropipettes

Procedure:

Thaw a single aliquot of the 1 mg/mL IRL-1620 stock solution at room temperature.

Calculate the required volume of the stock solution based on the animal's weight and the

desired dose. For a 250g rat receiving a 5 µg/kg dose:

Total dose = 0.25 kg * 5 µg/kg = 1.25 µg

Volume of stock solution = 1.25 µg / 1000 µg/mL = 0.00125 mL or 1.25 µL

Calculate the final injection volume. A typical injection volume for a rat is 1 mL/kg. For a 250g

rat, this would be 0.25 mL.

In a sterile tube, dilute the calculated volume of the IRL-1620 stock solution with the

appropriate volume of sterile 0.9% saline to reach the final injection volume.

Volume of saline = 0.25 mL - 0.00125 mL = 0.24875 mL

Vortex the working solution gently to ensure homogeneity.

Administer the solution intravenously immediately after preparation.

In Vivo Administration Summary
The following table summarizes dosages and administration routes from published studies.
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Species Dosage
Route of
Administration

Vehicle References

Rat 5 µg/kg Intravenous (IV)
0.9% NaCl

(Saline)
[5]

Rat 9 µg/kg Intravenous (IV) Not specified [15]

Mouse Not specified Intravenous (IV) Distilled Water [12]

Human

0.3 µg/kg (single

dose), 0.9 µg/kg

(total daily dose)

Intravenous (IV)

bolus
Saline [6][10]

Signaling Pathway and Experimental Workflow
IRL-1620 Signaling Pathway
IRL-1620 is a selective agonist for the endothelin B (ETB) receptor.[1][2][3] Activation of the

ETB receptor on endothelial cells can lead to vasodilation.[4] In the context of cerebral

ischemia, this pathway is associated with neuroprotective effects, including increased cerebral

blood flow, anti-apoptotic activity, and neurovascular remodeling.[8][9][10]

IRL-1620 Endothelin B Receptor (ETBR)
 on Endothelial Cells

 Binds and Activates

Vasodilation

Angiogenesis
 Promotes

Neurogenesis
 Promotes

Increased Cerebral
Blood Flow

Neuroprotection

Click to download full resolution via product page

Caption: IRL-1620 signaling pathway leading to neuroprotection.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/224949338_Endothelin_B_receptor_agonist_IRL-1620_provides_long-term_neuroprotection_in_cerebral_ischemia_in_rats
https://www.researchgate.net/publication/378112269_To_evaluate_the_effect_of_endothelin_receptor_agonist_IRL-1620_alone_and_in_combination_with_donepezil_in_modulating_neurodegeneration_elicited_by_amyloid-b_in_rats
https://scialert.net/fulltext/?doi=ajb.2010.222.227
https://www.medrxiv.org/content/10.1101/2020.08.17.20176784v1.full
https://clinicaltrials.gov/study/NCT04047563
https://www.benchchem.com/product/b1681967?utm_src=pdf-body
https://www.benchchem.com/product/b1681967?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1348183.htm
https://www.medchemexpress.com/IRL-1620.html
https://www.iscabiochemicals.com/products/0/242
https://patents.google.com/patent/EP2182977A2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7391684/
https://pubmed.ncbi.nlm.nih.gov/23850649/
https://clinicaltrials.gov/study/NCT04047563
https://www.benchchem.com/product/b1681967?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for In Vivo Solution Preparation
The following diagram illustrates the workflow for preparing IRL-1620 for in vivo experiments.

Start: Obtain IRL-1620
Lyophilized Powder

Equilibrate Vial
to Room Temperature

Weigh Powder

Add DMSO to Create
Stock Solution (e.g., 1 mg/mL)

Vortex and/or Sonicate
to Dissolve

Visually Inspect for
Complete Dissolution

Particulates Present

Dilute Stock Solution
with Saline for Injection

Clear Solution

Administer Intravenously
Immediately

End of Protocol
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Click to download full resolution via product page

Caption: Workflow for preparing IRL-1620 for in vivo injection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681967#preparing-irl-1620-solutions-for-in-vivo-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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